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Compound of Interest

Compound Name: Irresistin-16

Cat. No.: B10820957 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the proper handling and disposal of Irresistin-16, a potent, broad-spectrum bactericidal

antibiotic. Adherence to these procedures is essential to ensure personnel safety, prevent

environmental contamination, and maintain regulatory compliance.

Irresistin-16, a derivative of SCH-79797, is classified as a combustible solid and is severely

hazardous to water (Water Hazard Class 3). Improper disposal can lead to the development of

antibiotic-resistant bacteria and environmental toxicity. Therefore, all waste containing

Irresistin-16, including pure compound, stock solutions, and contaminated labware, must be

treated as hazardous chemical waste.

Summary of Key Chemical and Physical Properties
For quick reference, the following table summarizes essential quantitative data for Irresistin-
16.
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Property Value Source

Molecular Formula C₂₃H₁₉N₅ PubChem[1]

Molecular Weight 365.43 g/mol Sigma-Aldrich[2]

Appearance White to beige powder Sigma-Aldrich[2]

Solubility DMSO: 2 mg/mL, clear Sigma-Aldrich[2]

Storage Temperature 2-8°C Sigma-Aldrich[2]

Storage Class 11 - Combustible Solids Sigma-Aldrich[2]

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
Sigma-Aldrich[2]

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for the disposal of combustible

solids, potent antibiotics, and chemicals with a high water hazard rating. Always consult your

institution's specific safety guidelines and a licensed hazardous waste disposal service.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle Irresistin-16 within a certified chemical fume hood to prevent inhalation of

the powder.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves

(nitrile gloves are recommended).

2. Segregation and Collection of Waste:

Solid Waste:

Collect all solid waste contaminated with Irresistin-16 (e.g., weighing paper, contaminated

gloves, pipette tips) in a dedicated, clearly labeled, and sealed hazardous waste container.

The container should be compatible with combustible solids.

Liquid Waste:
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Aqueous solutions containing Irresistin-16 should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Do not dispose of any Irresistin-16 solutions down the drain. This is critical to prevent

environmental contamination and the development of antibiotic resistance.[3]

Sharps Waste:

Needles, syringes, or other sharps contaminated with Irresistin-16 must be disposed of in

a designated sharps container that is also labeled as containing hazardous chemical

waste.

3. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," "Irresistin-16," and

the appropriate hazard pictograms (e.g., flammable, environmental hazard).

Store waste containers in a designated, secure area away from incompatible materials, such

as strong oxidizing agents.

4. Final Disposal:

All Irresistin-16 waste must be disposed of through a licensed hazardous waste disposal

company.

Provide the disposal company with a complete list of the waste contents.

Experimental Protocol: Dual-Species Biofilm
Inhibition Assay
The following is a representative experimental workflow for assessing the efficacy of Irresistin-
16 against a dual-species bacterial biofilm, a common application for novel antibiotics.[4]

Objective: To determine the concentration-dependent effect of Irresistin-16 on the formation of

a biofilm composed of Streptococcus mutans and Streptococcus sanguinis.

Methodology:
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Preparation of Irresistin-16 Stock Solution:

Dissolve Irresistin-16 powder in dimethyl sulfoxide (DMSO) to a stock concentration of 25

mM.

Bacterial Culture Preparation:

Inoculate S. mutans and S. sanguinis in a suitable broth medium and incubate overnight.

Biofilm Formation Assay:

Place sterile glass slides in a 24-well plate.

Inoculate the wells with a mixture of the two bacterial species.

Add varying concentrations of Irresistin-16 to the wells. Include a no-drug control and a

DMSO-only solvent control.

Incubation:

Incubate the plate for 24 hours to allow for biofilm formation.

Biofilm Quantification:

After incubation, remove the glass slides and gently wash to remove non-adherent

bacteria.

Quantify the remaining biofilm using a standard method such as crystal violet staining,

followed by measurement of absorbance.

Data Analysis:

Compare the biofilm formation in the presence of Irresistin-16 to the control groups to

determine the inhibitory effect.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10820957?utm_src=pdf-body
https://www.benchchem.com/product/b10820957?utm_src=pdf-body
https://www.benchchem.com/product/b10820957?utm_src=pdf-body
https://www.benchchem.com/product/b10820957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the key procedural workflows for the safe handling and

disposal of Irresistin-16.
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Caption: Workflow for the proper disposal of Irresistin-16 waste.
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Caption: Experimental workflow for a dual-species biofilm inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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